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Compound of Interest

Compound Name: CRAC intermediate 1

Cat. No.: B1139442 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with CRAC intermediate 1, also

known as 5-(S)-Fluorowillardiine. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical from acquisition to disposal.

Chemical Identifier:

Name: CRAC intermediate 1; 5-(S)-Fluorowillardiine

CAS Number: 140187-23-1

Molecular Formula: C₇H₈FN₃O₄

Molecular Weight: 217.15 g/mol

Hazard Identification and Classification
CRAC intermediate 1 is classified with the following hazards according to the Globally

Harmonized System (GHS)[1]:

Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.

Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation Mark

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent

contact with skin, eyes, and the respiratory system.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Chemical safety goggles and a

face shield.

Goggles should be tight-fitting

to protect against dust and

splashes. A face shield should

be worn in conjunction with

goggles when handling the

solid compound or solutions.

Hands Chemical-resistant gloves.

Neoprene or nitrile gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them properly

after handling the chemical.[2]

Body Flame-resistant lab coat.

A lab coat should be worn to

protect against minor splashes.

Ensure it is fully buttoned.

Respiratory
Use in a well-ventilated area. A

respirator may be required.

All handling of the solid and

preparation of solutions should

be conducted in a certified

chemical fume hood to avoid

inhaling dust or vapors.[1] If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Feet Closed-toe shoes.

Shoes should be made of a

material that resists chemical

penetration.

Safe Handling and Operational Plan
Adherence to a strict protocol is necessary to minimize exposure and prevent accidents when

handling CRAC intermediate 1.
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1. Engineering Controls:

Always handle the solid compound and prepare solutions in a properly functioning chemical

fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.[2]

2. Procedural Steps for Handling:

Before use, inspect the container for any damage or leaks.

Carefully weigh the required amount of the solid in the fume hood. Avoid generating dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Keep the container tightly closed when not in use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

3. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.

After skin contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes. Get medical attention if irritation

develops and persists.

After inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Disposal Plan
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Proper disposal of CRAC intermediate 1 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing CRAC intermediate 1 (solid and solutions) in a designated,

properly labeled, and sealed hazardous waste container.

Do not dispose of this chemical down the drain or in regular trash.[1]

2. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.

Decontaminated containers can then be disposed of according to institutional guidelines.

3. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in the hazardous waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in

the hazardous waste container.

Ventilate the area and wash the spill site after material pickup is complete.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of CRAC
intermediate 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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